![molecular formula C13H15BrClNO4 B6210129 2-(2-bromo-4-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid CAS No. 1522625-57-5](/img/no-structure.png)
2-(2-bromo-4-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid
Overview
Description
2-(2-Bromo-4-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid (BCTBA) is a bromo-chloro-phenyl-amino acid derivative with potential applications in a variety of scientific and research fields. BCTBA is a polar compound with a relatively low boiling point, making it an ideal candidate for a wide range of experiments. It is also relatively stable under a variety of conditions, making it a versatile compound for use in the lab.
Mechanism of Action
2-(2-bromo-4-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid is known to interact with a variety of biological macromolecules, including proteins, nucleic acids, and lipids. It has been shown to bind to proteins, and has been used as a tool to study protein-protein interactions. It has also been used to study the effects of various drugs on the binding of proteins to DNA. In addition, 2-(2-bromo-4-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid has been used to study the effects of various drugs on lipid membranes.
Biochemical and Physiological Effects
2-(2-bromo-4-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. In addition, 2-(2-bromo-4-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid has been found to have anti-inflammatory, analgesic, and anti-oxidant effects. It has also been found to have antibacterial and antifungal activity.
Advantages and Limitations for Lab Experiments
2-(2-bromo-4-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid has a number of advantages for use in laboratory experiments. It is relatively stable under a variety of conditions, and is relatively easy to synthesize. It is also relatively non-toxic, making it safe to handle in the lab. However, 2-(2-bromo-4-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid is a polar compound, and therefore may not be suitable for some types of experiments. In addition, it has a relatively low boiling point, which may limit its use in some types of experiments.
Future Directions
The potential applications of 2-(2-bromo-4-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid are still being explored, and there are a number of possible future directions for research. These include the use of 2-(2-bromo-4-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid in the development of new drugs, the study of the effects of 2-(2-bromo-4-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid on the structure and function of proteins, the study of the effects of 2-(2-bromo-4-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid on lipid membranes, and the study of the effects of 2-(2-bromo-4-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid on gene expression. In addition, 2-(2-bromo-4-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid could be used as a tool to study the effects of various drugs on protein-protein interactions, and to study the effects of various drugs on the binding of proteins to DNA.
Synthesis Methods
2-(2-bromo-4-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid can be synthesized through a variety of methods, the most common of which is the reaction between 2-bromo-4-chlorophenol and tert-butyl isocyanate. The reaction is catalyzed by a strong base such as sodium hydroxide, and the resulting product is a mixture of the desired 2-(2-bromo-4-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid and the by-product, tert-butyl isocyanate. The reaction is typically conducted in an inert atmosphere, such as nitrogen or argon, to prevent oxidation of the reactants.
Scientific Research Applications
2-(2-bromo-4-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid has a number of potential applications in scientific research. It has been used as a reagent in the synthesis of various drugs, and as a starting material for the production of other compounds. It has also been used as a catalyst in organic reactions, and as a ligand in coordination complexes. In addition, 2-(2-bromo-4-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid has been used in the synthesis of peptides, as well as in the preparation of dyes and pigments.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(2-bromo-4-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid' involves the protection of the carboxylic acid group, followed by bromination and chlorination of the aromatic ring, and then coupling with the protected amino acid.", "Starting Materials": [ "2-bromo-4-chlorobenzene", "tert-butyl glycinate", "di-tert-butyl dicarbonate", "potassium carbonate", "acetic acid", "acetic anhydride", "sodium nitrite", "hydrochloric acid", "sodium hydroxide", "water", "ethyl acetate" ], "Reaction": [ "Protection of carboxylic acid group with di-tert-butyl dicarbonate in the presence of potassium carbonate and acetonitrile", "Bromination of 2-bromo-4-chlorobenzene with sodium nitrite and hydrochloric acid, followed by treatment with copper(I) bromide", "Chlorination of the brominated compound with sodium hypochlorite and sodium hydroxide", "Coupling of the protected amino acid (tert-butyl glycinate) with the chlorinated compound in the presence of acetic anhydride and acetic acid", "Deprotection of the tert-butyl group with hydrochloric acid in water", "Isolation of the product by extraction with ethyl acetate and purification by recrystallization" ] } | |
CAS RN |
1522625-57-5 |
Product Name |
2-(2-bromo-4-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid |
Molecular Formula |
C13H15BrClNO4 |
Molecular Weight |
364.6 |
Purity |
95 |
Origin of Product |
United States |
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